Cas no 284030-58-6 (Methyl 4-amino-2,3-difluoro-5-nitrobenzoate)

• Product Name: Methyl 4-amino-2,3-difluoro-5-nitrobenzoate
• CAS No: 284030-58-6
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• MDL: MFCD06201870
• CID: 252857
• PubChem ID: 2759749
• Update Time: 2025-04-19

Methyl 4-amino-2,3-difluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2,3-difluoro-5-nitrobenzoate
• 4-amino-2,3-difluoro-5-nitrobenzoate
• Benzoic acid,4-amino-2,3-difluoro-5-nitro-, methyl ester
• 4-amino-2,3-difluoro-5-nitro-benzoic acid methyl ester
• methyl 2,3-difluoro-4-amino-5-nitro-benzoate
• Benzoic acid, 4-amino-2,3-difluoro-5-nitro-, methyl ester
• METHYL4-AMINO-2,3-DIFLUORO-5-NITROBENZOATE
• PubChem4673
• C8H6F2N2O4
• VZ35543
• LS10600
• CM12383
• AM84138
• AB0023952
• AX8033038
• W5115
• 284030-58-6
• MFCD06201870
• J-017061
• 4-amino-2,3-difluoro-5-nitrobenzoic acid methyl ester
• DTXSID80374897
• SCHEMBL670584
• SY013402
• AKOS015891393
• AC-5451
• CS-M0257
• 4-Amino-2,3-Difluoro-5-Nitro Benzoic Acid Methyl Ester
• FT-0726561
• HOJFIOHGPQOQBF-UHFFFAOYSA-N
• AS-33107
• DB-014872
• methyl 4-amino-2,3-difluoro-5-nitro-benzoate

• MDL： MFCD06201870
• Inchi： 1S/C8H6F2N2O4/c1-16-8(13)3-2-4(12(14)15)7(11)6(10)5(3)9/h2H,11H2,1H3
• InChI Key： HOJFIOHGPQOQBF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C=C1C(=O)OC)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 232.03000
• Monoisotopic Mass: 232.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 98.1

Experimental Properties

• Melting Point: 184-186°C
• Boiling Point: 402 ℃ at 760 mmHg
• PSA: 98.14000
• LogP: 2.34620

Methyl 4-amino-2,3-difluoro-5-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P264-P270-P301+P312-P330
• Storage Condition：Sealed in dry,2-8°C